Cas no 21797-50-2 (a-D-Mannopyranoside, phenyl)

a-D-Mannopyranoside, phenyl structure
a-D-Mannopyranoside, phenyl structure
Product Name:a-D-Mannopyranoside, phenyl
CAS No:21797-50-2
MF:C12H16O6
MW:256.251844406128
CID:263958
PubChem ID:89049
Update Time:2025-04-19

a-D-Mannopyranoside, phenyl Chemical and Physical Properties

Names and Identifiers

    • a-D-Mannopyranoside, phenyl
    • Phenyl alpha-D-mannopyranoside
    • Phenyl α-D-mannopyranoside
    • phenyl-alpha-d-mannopyranoside
    • phenyl-a-d-mannopyranoside
    • EINECS 244-583-1
    • DTXSID801311290
    • (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-phenoxyoxane-3,4,5-triol
    • SCHEMBL4651473
    • (2R,3S,4S,5S,6R)-2-(Hydroxymethyl)-6-phenoxytetrahydro-2H-pyran-3,4,5-triol
    • CHEMBL1172858
    • 21797-50-2
    • NS00084370
    • Inchi: 1S/C12H16O6/c13-6-8-9(14)10(15)11(16)12(18-8)17-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9-,10+,11+,12+/m1/s1
    • InChI Key: NEZJDVYDSZTRFS-GCHJQGSQSA-N
    • SMILES: O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 256.09468823g/mol
  • Monoisotopic Mass: 256.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 99.4Ų
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